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Compound of Interest

Compound Name: 2,5-Difluorobenzophenone

Cat. No.: B1332100 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluorobenzophenone
This guide provides critical safety and logistical information for the handling and disposal of

2,5-Difluorobenzophenone, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and GHS Classification
2,5-Difluorobenzophenone is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for 2,5-Difluorobenzophenone is presented below.
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Property Value Source

CAS Number 85068-36-6 [1][3]

Molecular Formula C₁₃H₈F₂O [1][3]

Molecular Weight 218.20 g/mol [1][3]

Appearance
Light yellow to yellow to

orange clear liquid
[3]

Density 1.27 g/cm³ [3]

Boiling Point 123 °C at 0.3 mmHg [3]

Storage Temperature

Room Temperature

(Recommended in a cool, dark

place <15°C)

[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2,5-
Difluorobenzophenone to prevent exposure.

Eye and Face Protection:

Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[4][5]

A face shield may be necessary for full facial protection against splashes.[6]

Contact lenses should not be worn as they can absorb and concentrate irritants.[7][8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[4][5] Always inspect gloves for

degradation or tears before use.[7]

Protective Clothing: A lab coat, long-sleeved gown, or chemical-resistant coveralls should

be worn to prevent skin contact.[4][9] Clothing should be laundered separately from other
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items.[5][7]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors.[4][8]

If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA-

approved respirator.[4][5] A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.

[5]

Operational and Disposal Plan
A systematic approach to handling, storage, and disposal is crucial for safety.

Safe Handling and Storage Protocol
Engineering Controls: Always handle 2,5-Difluorobenzophenone in a well-ventilated area,

such as a chemical fume hood.[4][6] Emergency eyewash stations and safety showers

should be readily accessible.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][7] Do not

eat, drink, or smoke in areas where the chemical is handled or stored.[6][7]

Handling Practices: Avoid direct contact with skin, eyes, and clothing.[5] Avoid breathing

vapors or mist.[4]

Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed

when not in use.[4][5]

Spill Response Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate and Alert: Immediately alert personnel in the area and evacuate if necessary.[7]

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or waterways.[7][8]

Cleanup:

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[4]

For solid residue, carefully sweep or vacuum up the material, avoiding dust generation.[7]

Collection: Place the spilled material and absorbent into a suitable, sealed, and labeled

container for disposal.[7]

Decontamination: Wash the spill area thoroughly with soap and water.[7]

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described

above.
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Immediate Actions

Spill Management

Post-Cleanup

Spill Occurs

Alert Personnel

Evacuate Area

Ventilate Area

Once safe

Contain Spill

Absorb with Inert Material

Collect in Labeled Container

Decontaminate Area

Dispose of Waste

Proceed to

Report Incident

Click to download full resolution via product page

Spill Response Workflow for 2,5-Difluorobenzophenone.
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Disposal Plan
Waste Collection: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[4]

Disposal Method: Waste should be sent to an approved waste disposal plant.[4] Do not

empty into drains.[4] It may be necessary to remove the material to an authorized incinerator

equipped with an afterburner and scrubber.[6]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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